Cas no 179113-89-4 (3,5-difluorobenzophenone)

• Product Name: 3,5-difluorobenzophenone
• CAS No: 179113-89-4
• MF: C₁₃H₈F₂O
• MW: 218.198830604553
• MDL: MFCD00061140
• CID: 92197
• PubChem ID: 569563
• Update Time: 2025-05-19

3,5-difluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-difluorobenzophenone
• (3,5-difluorophenyl)-phenylmethanone
• (3,5-Difluorophenyl)(phenyl)methanone
• 3,5-difluorophenyl phenyl ketone
• fr cf evr
• 3,5-Difluorobenzophenone97%
• 3,5-Difluorobenzophenone 97%
• 3,5-DIFLUOROBENZOPHENONE, 98+%
• MFCD00061140
• SCHEMBL2012795
• FT-0614597
• AKOS009157607
• A812428
• (3,5-Difluorophenyl)(phenyl)methanone #
• CS-0186057
• Methanone, (3,5-difluorophenyl)phenyl-
• F20976
• PS-7905
• DTXSID20341043
• 179113-89-4
• SY227742
• DTXCID40292124
• (3,5-Difluorophenyl)-phenyl-methanone

• MDL： MFCD00061140
• Inchi： 1S/C13H8F2O/c14-11-6-10(7-12(15)8-11)13(16)9-4-2-1-3-5-9/h1-8H
• InChI Key： PNRLNUIMFIMZLI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C1C=CC=CC=1)=O)F
• BRN： 7919206

Computed Properties

• Exact Mass: 218.05400
• Monoisotopic Mass: 218.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.239
• Melting Point: 57-59°C
• Boiling Point: 117°C 5mm
• Flash Point: 116-118°C/5mm
• Refractive Index: 1.549
• PSA: 17.07000
• LogP: 3.19580
• Solubility: Insoluble in water

3,5-difluorobenzophenone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,5-difluorobenzophenone

Introduction to 3,5-Difluorobenzophenone (CAS No. 179113-89-4)

3,5-Difluorobenzophenone is a versatile organic compound with the CAS number 179113-89-4. This compound belongs to the class of aryl ketones and is widely recognized for its unique chemical properties and diverse applications in various industries. The molecule consists of a benzophenone backbone with two fluorine atoms substituted at the 3 and 5 positions of the aromatic ring. This substitution pattern imparts distinct electronic and steric properties to the compound, making it a valuable intermediate in organic synthesis.

The synthesis of 3,5-difluorobenzophenone typically involves the Friedel-Crafts acylation reaction or other electrophilic aromatic substitution methods. The compound is known for its high thermal stability and reactivity under specific conditions, which makes it an ideal precursor for the preparation of advanced materials such as fluorinated polymers and pharmaceutical intermediates. Recent studies have highlighted its potential in the development of novel drug delivery systems due to its ability to enhance drug solubility and bioavailability.

In terms of applications, 3,5-difluorobenzophenone has found significant use in the pharmaceutical industry as a building block for synthesizing complex molecules with therapeutic potential. For instance, it has been employed in the construction of antiviral agents and anticancer drugs. Its fluorinated structure contributes to improved pharmacokinetic properties, such as enhanced metabolic stability and reduced toxicity.

Moreover, 3,5-difluorobenzophenone plays a crucial role in material science as a precursor for synthesizing advanced materials like fluorinated polycarbonates and polyimides. These materials exhibit excellent mechanical strength, thermal stability, and resistance to environmental degradation, making them suitable for aerospace and electronic applications.

Recent research has also explored the use of 3,5-difluorobenzophenone in photocatalysis and energy storage systems. Its ability to act as a photosensitizer in photocatalytic reactions has opened new avenues for sustainable chemical transformations. Additionally, studies have demonstrated its potential as an electrolyte additive in lithium-ion batteries, enhancing their cycling stability and energy density.

The global demand for 3,5-difluorobenzophenone continues to grow due to its expanding applications across multiple sectors. Market analysis indicates a steady increase in its production volumes, driven by advancements in synthetic methodologies and growing interest from pharmaceutical and materials research communities.

In conclusion, 3,5-difluorobenzophenone (CAS No. 179113-89-4) is a multifaceted compound with immense potential in various fields. Its unique chemical properties and versatility make it an essential intermediate in modern organic synthesis. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in both academic and industrial settings.